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Compound of Interest

Compound Name: 4-Aminodiphenylamine sulfate

Cat. No.: B8048891

This technical guide provides a comprehensive overview of the chemical and physical
properties of 4-Aminodiphenylamine sulfate, targeting researchers, scientists, and
professionals in drug development. The document details available data on its properties,
experimental protocols for its synthesis and analysis, and visual representations of key
processes.

Core Chemical and Physical Properties

4-Aminodiphenylamine sulfate is the sulfate salt of 4-aminodiphenylamine (also known as N-
phenyl-p-phenylenediamine). While extensive data is available for the free base, specific
physical constants for the sulfate salt are not consistently reported in the literature. The
information presented below distinguishes between the free base and its sulfate salt where
possible.

Table 1: Physical and Chemical Properties of 4-
Aminodiphenylamine and its Sulfate Salt
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4-Aminodiphenylamine

4-Aminodiphenylamine

Property
(Free Base) Sulfate
CAS Number 101-54-2[1][2][3] 4698-29-7
Molecular Formula C12H12N2[1][2][3] C12H14N204S
Molecular Weight 184.24 g/mol [1] 282.32 g/mol
Purple-black or dark purple
Appearance ] Grey powder[4]
solid/flakes[1][2]
Melting Point 72-75 °C Not available
Boiling Point 354 °C at 1013 hPa[2] Not available
Density 1.09 g/cm3 1.167 g/cm3
Solubility
In Water 0.05 g/100 mL at 20 °CJ[1] Not available
] Soluble in ethanol and DMSO ]
In Organic Solvents Not available
(210 mg/mL)[3]
Vapor Pressure 1 hPa Not available
pH 8.9 (0.5 g/L in H20 at 20 °C) Not available

Experimental Protocols

Detailed, standardized experimental protocols for the synthesis of 4-Aminodiphenylamine
sulfate are not readily available in peer-reviewed literature. However, the synthesis of the free
base, 4-aminodiphenylamine, is well-documented in patent literature. The following protocols
are representative of these methods.

Synthesis of 4-Aminodiphenylamine

The industrial synthesis of 4-aminodiphenylamine is often achieved through the condensation
of aniline and nitrobenzene, followed by a reduction step.[5][6][7]

Materials:
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e Aniline

e Nitrobenzene

o Tetramethylammonium hydroxide (TMAH) dihydrate (as a base)

o Dimethyl sulfoxide (DMSO) (as a solvent)

e 1% Platinum on carbon (Pt/C) catalyst

e Hydrogen gas

e Water

Procedure:

» Condensation Reaction:
o In areaction vessel, dissolve aniline and nitrobenzene in DMSO.
o Add solid tetramethylammonium hydroxide dihydrate to the stirred reaction mixture.

o The reaction is typically carried out at room temperature or elevated temperatures (e.g.,
80 °C) and can be monitored by HPLC for the consumption of nitrobenzene.[8][9] The
primary products are 4-nitrodiphenylamine (4-NDPA) and 4-nitrosodiphenylamine (p-
NDPA).[8]

e Hydrogenation (Reduction):
o After the condensation reaction is complete, add water to the reaction mixture.
o Transfer the mixture to an autoclave.
o Add a 1% Pt/C catalyst to the autoclave.

o Pressurize the autoclave with hydrogen gas (e.g., 150 psig) and heat to approximately 80
°C.[8]

o The reaction is complete when hydrogen uptake ceases.
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e Work-up and Isolation:

o After cooling and depressurizing the autoclave, filter the reaction mixture to remove the
catalyst.

o The resulting solution contains 4-aminodiphenylamine, which can be further purified by
distillation or crystallization.

Formation of 4-Aminodiphenylamine Sulfate

To obtain the sulfate salt, the synthesized 4-aminodiphenylamine free base would be treated
with sulfuric acid.

Procedure:

Dissolve the purified 4-aminodiphenylamine in a suitable organic solvent (e.g., ethanol).

Slowly add a stoichiometric amount of concentrated sulfuric acid with stirring.

The 4-Aminodiphenylamine sulfate will precipitate out of the solution.

Collect the precipitate by filtration, wash with a small amount of cold solvent, and dry under

vacuum.

Analytical Method: High-Performance Liquid
Chromatography (HPLC)

The purity of synthesized 4-aminodiphenylamine and the progress of the synthesis reaction
can be monitored by reverse-phase HPLC.[8][10]

Chromatographic Conditions (Representative):[8]
o Column: Beckman/Altex Ultrasphere-ODS (4.6 x 150 mm, 5 pum)
» Mobile Phase: A gradient of water, acetonitrile, and methanol.

e Flow Rate: 1.5 mL/min
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o Detection: UV detector

Spectral Data
Table 2: Spectral Data for 4-Aminodiphenylamine (Free

Base)
Spectroscopy Key Peaks/Signals
Characteristic peaks for N-H stretching (amine),
Infrared (IR) C-H stretching (aromatic), C=C stretching
(aromatic ring), and C-N stretching.
Signals corresponding to the aromatic protons
on both phenyl rings and the amine protons.
*H NMR PRy Tngs @ P
The chemical shifts will vary depending on the
solvent used.
The molecular ion peak (M+) would be expected
at an m/z corresponding to the molecular weight
Mass Spectrometry (MS) of the free base (184.24). Fragmentation

patterns would involve the loss of amine groups

and cleavage of the phenyl rings.[11][12]

Note: Specific, high-resolution spectra for 4-Aminodiphenylamine sulfate are not readily
available in public databases.

Biological Activity and Signaling Pathways

Currently, there is a significant lack of information in the scientific literature regarding the
specific biological signaling pathways modulated by 4-Aminodiphenylamine sulfate. Its
primary documented biological relevance is as a precursor to the antioxidant and antiozonant
N-(1,3-dimethylbutyl)-N'-phenyl-p-phenylenediamine (6PPD), which is used in rubber products.

[2](3]

Toxicological studies on the free base, 4-aminodiphenylamine, indicate that it can be a skin
sensitizer and may cause allergic contact dermatitis.[13] High doses in animal studies have
been associated with anemia and liver lesions.[14] These toxic effects suggest interactions with
biological systems, but do not elucidate a specific signaling pathway.
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Research on the related compound, p-phenylenediamine (PPD), has shown that it can induce
the production of reactive oxygen species (ROS), leading to oxidative stress and mitochondrial
damage in skin cells.[13] However, it is not confirmed that 4-aminodiphenylamine acts through
the same mechanism.

Visualizations
Diagram 1: Synthetic Workflow for 4-
Aminodiphenylamine
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Caption: Synthetic route to 4-Aminodiphenylamine Sulfate.

Diagram 2: Analytical Workflow for Purity Assessment
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Caption: HPLC workflow for purity analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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